Cas no 1261916-41-9 (4-(2-Fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid)

• Product Name: 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid
• CAS No: 1261916-41-9
• MF: C₁₅H₁₀FNO₆
• MW: 319.241407871246
• MDL: MFCD18322086
• CID: 2763259
• PubChem ID: 53227916
• Update Time: 2025-04-21

4-(2-Fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70691449
• MFCD18322086
• 1261916-41-9
• 4-(2-FLUORO-4-METHOXYCARBONYLPHENYL)-2-NITROBENZOIC ACID
• 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95%
• 2'-Fluoro-4'-(methoxycarbonyl)-3-nitro[1,1'-biphenyl]-4-carboxylic acid
• 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid

• MDL： MFCD18322086
• Inchi： 1S/C15H10FNO6/c1-23-15(20)9-3-4-10(12(16)6-9)8-2-5-11(14(18)19)13(7-8)17(21)22/h2-7H,1H3,(H,18,19)
• InChI Key： NFIOHEQHNDGRGM-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=CC=1C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 319.04921520Da
• Monoisotopic Mass: 319.04921520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 109Ų